2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-5-(4-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO2S/c1-18-11-5-2-9(3-6-11)10-4-7-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: PJRGCHMCHOSPAY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H11FO2S
• Molecular Weight: 262.30 g/mol

Description

2-Fluoro-5-(4-methylthiophenyl)benzoic acid (2F5MTPBA) is a compound that has been studied extensively in the scientific community due to its unique properties. This compound is a fluorinated aromatic acid, with a molecular weight of 218.2 g/mol, and a melting point of 106-107°C. It is soluble in methanol, ethanol, and water, and has a low vapor pressure. 2F5MTPBA has numerous applications in the scientific field, including as an organic intermediate, a reagent for synthesis, and a tool for research.

Scientific Research Applications

2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% has numerous applications in scientific research. It is used as an organic intermediate in the synthesis of organic compounds, such as pharmaceuticals, pesticides, and agrochemicals. It is also used as a reagent for synthesizing various organic compounds, including fluorinated aromatics, heterocyclic compounds, and dyes. Additionally, it is used as a tool for research, such as in the study of enzyme-catalyzed reactions, the study of enzyme inhibition, and the study of drug metabolism.

Mechanism of Action

2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% is a fluorinated aromatic acid, and its mechanism of action is based on its ability to interact with enzymes and other proteins. It can act as an inhibitor of enzymes, and it can also interact with other proteins, such as receptors, to modulate their activity. Additionally, it can interact with other molecules, such as drugs, to modify their pharmacological properties.
Biochemical and Physiological Effects
2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% has numerous biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. It has also been shown to interact with receptors, such as opioid receptors, to modulate their activity. Additionally, it has been shown to interact with other molecules, such as drugs, to modify their pharmacological properties.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% has numerous advantages for use in laboratory experiments. It is a low-cost, high-purity reagent, and it is soluble in methanol, ethanol, and water. Additionally, it has a low vapor pressure and a high melting point, making it ideal for use in a variety of laboratory applications. However, it is important to note that 2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% is a fluorinated aromatic acid, and it has the potential to interact with enzymes and other proteins, making it unsuitable for certain experiments.

Future Directions

The potential applications of 2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% are numerous, and there are many future directions for research. For example, further research could be conducted to explore the use of 2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% in the synthesis of organic compounds, such as pharmaceuticals, pesticides, and agrochemicals. Additionally, further research could be conducted to explore the use of 2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% as an inhibitor of enzymes, and to explore its interactions with other proteins, such as receptors. Furthermore, further research could be conducted to explore its interactions with other molecules, such as drugs, and to explore its potential applications in drug design and development. Additionally, further research could be conducted to explore the use of 2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% in the study of enzyme-catalyzed reactions, the study of enzyme inhibition, and the study of drug metabolism.

Synthesis Methods

2-Fluoro-5-(4-methylthiophenyl)benzoic acid, 95% can be synthesized using a variety of methods. One method involves the reaction of 4-methylthiophenol with 2-fluorobenzoic acid, followed by a dehydration reaction. This synthesis method is cost-effective and yields a high purity product. Another method involves the reaction of 2-fluorobenzoic anhydride with 4-methylthiophenol, followed by a dehydration reaction. This method is also cost-effective and yields a high purity product.